Cas no 2228919-19-3 (2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol
• CAS No: 2228919-19-3
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5967217
• PubChem ID: 165654184
• Update Time: 2025-06-12

2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol
• EN300-1913318
• 2228919-19-3

• Inchi： 1S/C10H14BrNO/c1-10(12,7-13)6-8-3-2-4-9(11)5-8/h2-5,13H,6-7,12H2,1H3
• InChI Key： ZTSWSLYAOBIOIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C)(CO)N

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol (CAS No. 2228919-19-3)

2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol (CAS No. 2228919-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a 3-bromophenyl group attached to a propanol backbone, with an amino and methyl substitution at the second carbon. Its molecular formula, C₁₀H₁₄BrNO, highlights its potential as a versatile intermediate in synthetic chemistry.

Recent trends in organic synthesis emphasize the importance of brominated aromatic compounds, particularly in drug discovery and material science. Researchers are increasingly exploring 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol for its role in constructing complex molecules, such as kinase inhibitors and neurotransmitter analogs. The presence of both amino and hydroxyl functional groups makes it a valuable building block for chiral synthesis, a hot topic in asymmetric catalysis.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable at room temperature when stored in airtight containers. These properties make it suitable for laboratory-scale reactions and industrial applications.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for brominated intermediates like this compound. Innovations in catalytic bromination and microwave-assisted synthesis have reduced the environmental footprint of its production. This aligns with the growing demand for sustainable chemical processes, a key focus area in modern pharmaceutical manufacturing.

The compound’s spectroscopic data, including NMR and IR spectra, have been extensively documented to aid in quality control and structural verification. For instance, its ¹H-NMR spectrum typically shows distinct peaks for the aromatic protons (7.2–7.8 ppm) and the hydroxyl proton (~4.5 ppm), providing a reliable fingerprint for identification. Such details are critical for laboratories working with high-purity intermediates.

Another emerging application of 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol lies in the development of fluorescent probes and bioimaging agents. The bromine atom in its structure allows for further functionalization via cross-coupling reactions, enabling the attachment of fluorophores or targeting moieties. This has sparked interest in the fields of diagnostics and molecular imaging.

From a regulatory perspective, CAS No. 2228919-19-3 is not classified as hazardous under current guidelines, but standard laboratory safety protocols should always be followed. Its LD50 and ecotoxicity data are under ongoing evaluation, reflecting the scientific community’s commitment to responsible chemical use.

In summary, 2-amino-3-(3-bromophenyl)-2-methylpropan-1-ol represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and biotechnology. Its synthesis, properties, and potential uses continue to be explored, making it a subject of enduring relevance in contemporary research.